Termitomycamide B
Termitomycamide B
Endoplasmic reticulum (ER) stress, caused by accumulation of misfolded proteins and a disruption of calcium homeostasis, has been linked to several neuronal diseases including, Parkinson’s, Alzheimer’s, and prion diseases. A screen for protective activity against ER stress-dependent cell death identified termitomycamides, extracts from the fruiting bodies of T. titanicus, a notably large edible mushroom that is cultivated symbiotically in the nests of termites Termitomycamide B is a fatty acid isolated from T. titanicus that at a dose of 0.1 μg/ml protects against ER stress-dependent cell death in Neuro2a cells induced by tunicamycin.
Brand Name:
Vulcanchem
CAS No.:
1254277-89-8
VCID:
VC0113547
InChI:
InChI=1S/C28H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-28(32)29-23-27(31)26-22-24-19-17-18-20-25(24)30-26/h6-7,9-10,17-20,22,30H,2-5,8,11-16,21,23H2,1H3,(H,29,32)/b7-6-,10-9-
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)NCC(=O)C1=CC2=CC=CC=C2N1
Molecular Formula:
C28H40N2O2
Molecular Weight:
436.64
Termitomycamide B
CAS No.: 1254277-89-8
Main Products
VCID: VC0113547
Molecular Formula: C28H40N2O2
Molecular Weight: 436.64
| CAS No. | 1254277-89-8 |
|---|---|
| Product Name | Termitomycamide B |
| Molecular Formula | C28H40N2O2 |
| Molecular Weight | 436.64 |
| IUPAC Name | (9Z,12Z)-N-[2-(1H-indol-2-yl)-2-oxoethyl]octadeca-9,12-dienamide |
| Standard InChI | InChI=1S/C28H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-28(32)29-23-27(31)26-22-24-19-17-18-20-25(24)30-26/h6-7,9-10,17-20,22,30H,2-5,8,11-16,21,23H2,1H3,(H,29,32)/b7-6-,10-9- |
| Standard InChIKey | KDZGHQVBEWMXHZ-HZJYTTRNSA-N |
| SMILES | CCCCCC=CCC=CCCCCCCCC(=O)NCC(=O)C1=CC2=CC=CC=C2N1 |
| Appearance | Assay:≥97%A crystalline solid |
| Description | Endoplasmic reticulum (ER) stress, caused by accumulation of misfolded proteins and a disruption of calcium homeostasis, has been linked to several neuronal diseases including, Parkinson’s, Alzheimer’s, and prion diseases. A screen for protective activity against ER stress-dependent cell death identified termitomycamides, extracts from the fruiting bodies of T. titanicus, a notably large edible mushroom that is cultivated symbiotically in the nests of termites Termitomycamide B is a fatty acid isolated from T. titanicus that at a dose of 0.1 μg/ml protects against ER stress-dependent cell death in Neuro2a cells induced by tunicamycin. |
| Synonyms | Termitomycamide B |
| PubChem Compound | 97183939 |
| Last Modified | Nov 11 2021 |
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